Ethyl 2-cyano-3,3-bis(benzylthio)acrylate

• CAS No.: 19607-34-2
• Molecular Formula: C20H19NO2S2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: ethyl 3,3-bis(benzylsulfanyl)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C20H19NO2S2/c1-2-23-19(22)18(13-21)20(24-14-16-9-5-3-6-10-16)25-15-17-11-7-4-8-12-17/h3-12H,2,14-15H2,1H3
• InChI Key: ZQAVXRZNNHNNIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C(SCC1=CC=CC=C1)SCC2=CC=CC=C2)C#N

Description

Ethyl 2-cyano-3,3-bis(benzylthio)acrylate is a useful research compound. Its molecular formula is C20H19NO2S2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, sodium hydride (60%, 6.77 g) was added to dimethylformamide (75 mL). Thereto was added dropwise a solution of ethyl cyanoacetate (9.57 g) in dimethylformamide (15 mL) under cooling (internal temperature: ca. 10° C.) over a period of 15 minutes, and the mixture was stirred at room temperature for 10 minutes. Thereto was added dropwise a solution of carbon disulfide (5.09 mL) in dimethylformamide (12 mL) under cooling (internal temperature ≦10° C.) over a period of 20 minutes. The mixture was stirred at room temperature overnight, and thereto was added dropwise a solution of benzyl bromide (20.1 mL) in dimethylformamide (23 mL) under cooling (internal temperature ≦25° C.). The mixture was stirred at 70° C. for 7 hours and at room temperature overnight. The reaction mixture was poured in ice-water, and the mixture was stirred. The precipitates were collected by filtration and recrystallized from hot ethanol. The resultant crystals were washed with cold ethanol to give ethyl 2-cyano-3,3-bis(benzylthio)acrylate (25.63 g, yield: 82%) as a colorless solid.